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Compound of Interest

Compound Name: Cyclopentadecane

Cat. No.: B1582441

Essential guidelines for the safe and compliant disposal of Cyclopentadecane are provided for
researchers, scientists, and drug development professionals. This document outlines
procedural steps to ensure minimal environmental impact and adherence to regulatory
standards.

Cyclopentadecane, a saturated macrocyclic hydrocarbon, is not classified as a hazardous
substance and is not regulated as a dangerous good for transport.[1] However, proper disposal
Is crucial to maintain laboratory safety and environmental responsibility. The primary route of
disposal is through a licensed waste disposal company, in accordance with local and national
regulations.[1]

Key Data for Disposal Considerations

To facilitate proper handling and disposal, key physical and chemical properties of
Cyclopentadecane are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1582441?utm_src=pdf-interest
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C1224_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C1224_EU_6N.pdf
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Citation
Molecular Formula CisHso [21[31[41[5]
Molecular Weight 210.40 g/mol [2][3]

White solid or colorless
Appearance ) [6]
crystalline powder

Incompatible Materials Oxidizing agents [1]
Hazardous Decomposition Carbon monoxide, Carbon 1]
Products dioxide (upon combustion)

Experimental Protocol for Waste Preparation

The following step-by-step methodology should be followed to prepare Cyclopentadecane
waste for disposal.

. Waste Segregation:

Collect Cyclopentadecane waste in a dedicated container, separate from other chemical
waste streams.

Crucially, do not mix non-halogenated hydrocarbon waste like Cyclopentadecane with
halogenated solvents.[9][10][11][12] Mixing these waste streams can significantly increase
disposal costs and complicate the disposal process.[9][12]

. Container Selection and Handling:

Use a clearly labeled, leak-proof container made of a compatible material. High-density
polyethylene (HDPE) or glass containers are generally suitable for non-halogenated
hydrocarbons.

The container must be in good condition, with a secure screw-top cap.[9]
Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.[13]

. Labeling:
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Affix a hazardous waste tag or label to the container as soon as the first drop of waste is
added.[13]

The label must clearly identify the contents as "Cyclopentadecane Waste" and include the
approximate quantity. All major components of a solvent mixture should be identified.[9]

Indicate that it is a "Non-Halogenated Organic Waste."
. Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.
[13]

The storage area should be a well-ventilated, cool, and dry location, away from sources of
ignition and incompatible materials such as oxidizing agents.[1]

. Disposal Request:

Once the container is full or ready for disposal, arrange for pickup through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[11]

Disposal Decision Pathway

The logical flow for the proper disposal of Cyclopentadecane is illustrated in the diagram
below. This pathway ensures that all safety and regulatory considerations are met.
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Start: Cyclopentadecane Waste Generated

Is the waste mixed with other chemicals?

Identify all contaminants

Segregate Cyclopentadecane waste

Are any contaminants halogenated?

Use designated NON-HALOGENATED waste container Use designated HALOGENATED waste container
Select appropriate, compatible container
Label container with ‘Cyclopentadecane Waste' and ‘Non-Halogenated'
Store in designated satellite accumulation area

Contact EHS or licensed waste disposal company for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Cyclopentadecane Disposal Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. Cyclopentadecane (CAS 295-48-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

. Cyclopentadecane | C15H30 | CID 67525 - PubChem [pubchem.ncbi.nim.nih.gov]
. Cyclopentadecane - Wikipedia [en.wikipedia.org]

. Cyclopentadecane [webbook.nist.gov]

. assets.thermofisher.com [assets.thermofisher.com]

. hovachem.com [novachem.com]

. pentachemicals.eu [pentachemicals.eu]

°
(] [00] ~ » (621 iy w

. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

e 10. 7.2 Organic Solvents [ehs.cornell.edu]

e 11. Chemical Solvent Disposal | Hazardous Waste Solutions [allsource-environmental.com]
e 12. hazardouswasteexperts.com [hazardouswasteexperts.com]

e 13. campusoperations.temple.edu [campusoperations.temple.edu]

 To cite this document: BenchChem. [Proper Disposal of Cyclopentadecane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582441#cyclopentadecane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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